![molecular formula C8H18ClN3O B2483297 3-Methyl-1-[(piperidin-4-yl)methyl]urea hydrochloride CAS No. 2044745-32-4](/img/structure/B2483297.png)
3-Methyl-1-[(piperidin-4-yl)methyl]urea hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“3-Methyl-1-[(piperidin-4-yl)methyl]urea hydrochloride” is a chemical compound with the CAS Number: 2044722-68-9 . It has a molecular weight of 207.7 . The compound is typically stored at room temperature and appears as a powder .
Synthesis Analysis
Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids . The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry .Molecular Structure Analysis
The InChI code for “3-Methyl-1-[(piperidin-4-yl)methyl]urea hydrochloride” is1S/C8H17N3O.ClH/c1-9-8(12)11-6-7-3-2-4-10-5-7;/h7,10H,2-6H2,1H3,(H2,9,11,12);1H
. This indicates the molecular structure of the compound.
Scientific Research Applications
- Dipeptidyl Peptidase-4 (DPP-4) Inhibition : 3-Methyl-1-[(piperidin-4-yl)methyl]urea hydrochloride has been investigated as a novel DPP-4 inhibitor for treating type 2 diabetes . DPP-4 inhibitors enhance insulin secretion and regulate blood glucose levels.
- Piperidine Derivatives : Researchers have explored the synthesis of piperidine derivatives, including this compound. The reaction leading to its formation demonstrated high selectivity, broad substrate scope, and good yields . These derivatives may have potential therapeutic applications.
- TEMPO Derivatives : The compound has been used in organic synthesis. For instance, it was employed in the synthesis of bis(2,2,6,6-tetramethyl-1-(λ1-oxidaneyl)piperidin-4-yl) . Such derivatives play a role in radical reactions and materials science.
Diabetes Research
Medicinal Chemistry
Organic Synthesis
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
Compounds containing a piperidine nucleus are known to play a significant role in drug design and are present in more than twenty classes of pharmaceuticals .
Mode of Action
It’s worth noting that the ether linkage between quinoline and piperidine has been found to be crucial to the inhibitory effect of certain compounds .
properties
IUPAC Name |
1-methyl-3-(piperidin-4-ylmethyl)urea;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H17N3O.ClH/c1-9-8(12)11-6-7-2-4-10-5-3-7;/h7,10H,2-6H2,1H3,(H2,9,11,12);1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XIPUTZWRDLPJBE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(=O)NCC1CCNCC1.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H18ClN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
207.70 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Methyl-1-[(piperidin-4-yl)methyl]urea hydrochloride | |
CAS RN |
2044745-32-4 |
Source
|
Record name | 3-methyl-1-[(piperidin-4-yl)methyl]urea hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.